Cas no 1996851-79-6 (2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid
• CAS No: 1996851-79-6
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 6575996
• PubChem ID: 165450692
• Update Time: 2025-07-18

2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-712172
• 1996851-79-6
• 2-[(4,4-dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid
• 2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C12H18N2O2S/c1-12(2)3-5-14(6-4-12)7-10-13-9(8-17-10)11(15)16/h8H,3-7H2,1-2H3,(H,15,16)
• InChI Key： FPTRWWUKFCFOAU-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1CN1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.7Ų

Additional information on 2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid

Introduction to 2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid (CAS No. 1996851-79-6)

2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid, identified by its Chemical Abstracts Service number 1996851-79-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the thiazole scaffold, a heterocyclic structure widely recognized for its biological activity and utility in drug design. The presence of a dimethylpiperidine moiety in its structure introduces unique pharmacophoric features that contribute to its potential therapeutic applications.

The compound's molecular framework combines the stability of the thiazole ring with the lipophilic and basic properties of the dimethylpiperidine side chain. This combination makes it a promising candidate for further exploration in drug discovery, particularly in the development of small-molecule inhibitors targeting various biological pathways. The carboxylic acid functional group at the 4-position of the thiazole ring further enhances its reactivity, allowing for diverse chemical modifications and derivatization strategies.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, those incorporating dimethylpiperidine or related piperidine derivatives have shown enhanced binding affinity and selectivity toward biological targets. This has spurred extensive research into optimizing such structures for therapeutic purposes.

One of the most compelling aspects of 2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid is its potential as a scaffold for drug development. The dimethylpiperidine moiety is known to improve pharmacokinetic properties such as solubility and metabolic stability, which are critical factors in drug efficacy and safety. Furthermore, the thiazole ring itself is a well-documented pharmacophore in many bioactive molecules, making this compound a versatile platform for medicinal chemists.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like 2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid. These methodologies allow researchers to predict binding interactions and optimize molecular properties with greater precision than ever before. As a result, compounds like this one are being rapidly evaluated for their potential in treating various diseases.

The synthesis of 2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the thiazole core, followed by functional group interconversions to introduce the dimethylpiperidine side chain and the carboxylic acid moiety. These synthetic routes often employ transition metal catalysis or organometallic reagents to achieve high yields and selectivity.

In terms of biological evaluation, preliminary studies on derivatives similar to 2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid have shown encouraging results. For instance, some thiazole-piperidine hybrids have demonstrated inhibitory activity against enzymes involved in cancer cell proliferation or inflammatory responses. While more extensive research is needed to fully elucidate the pharmacological profile of this specific compound, these findings underscore its potential as a lead structure for further development.

The role of computational modeling in understanding the behavior of such compounds cannot be overstated. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide insights into how 2-[(4,4-Dimethylpiperidin-1-yl)methyl]-1,3-thiazole-4-carboxylic acid interacts with biological targets at an atomic level. This information is invaluable for designing analogs with improved potency and reduced side effects.

The pharmaceutical industry is increasingly recognizing the importance of investing in early-stage research like that involving 2-(dimethylpiperidinomethyl)-thiazolecarboxylic acid (CAS No. 1996851-79-6). Companies are seeking novel molecular entities that can be optimized through structure-based drug design approaches. The unique combination of structural features in this compound makes it an attractive candidate for such efforts.

Future directions for research on this compound may include exploring its interactions with specific protein targets using X-ray crystallography or nuclear magnetic resonance spectroscopy. Additionally, exploring its potential in preclinical models could provide further validation of its therapeutic promise. Collaborative efforts between academic researchers and industry scientists are likely to drive these investigations forward.

The versatility of 2-(dimethylpiperidinomethylethyl)-thiazolecarboxylic acid (CAS No. 1996851-79) lies not only in its chemical structure but also in its synthetic accessibility. Researchers can modify various parts of its framework to tailor its biological activity toward specific therapeutic needs. This adaptability makes it a valuable tool for medicinal chemists working on diverse disease areas.

In conclusion,2-(dimethylethyl)-thiazolcarboxylic acid (CAS No: 1996851796) represents an intriguing molecule with significant potential in pharmaceutical development. Its unique structural features—combining a thiazole core with a dimethyl-piperidine side chain—position it as a promising candidate for further exploration into drug discovery efforts aimed at addressing unmet medical needs.